(2-Methylphenyl)(phenyl)methanesulfonyl chloride

• Molecular Formula: C14H13ClO2S
• Molecular Weight: 280.8 g/mol
• SMILES: CC1=CC=CC=C1C(C2=CC=CC=C2)S(=O)(=O)Cl
• InChI: InChI=1S/C14H13ClO2S/c1-11-7-5-6-10-13(11)14(18(15,16)17)12-8-3-2-4-9-12/h2-10,14H,1H3
• InChIKey: RQLYIGVERBJZRE-UHFFFAOYSA-N

(2-Methylphenyl)(phenyl)methanesulfonyl chloride: Overview & Procurement

(2-Methylphenyl)(phenyl)methanesulfonyl chloride (CAS 1534454-51-7) is a specialized diaryl sulfonyl chloride with the molecular formula C14H13ClO2S and a molecular weight of 280.8 g/mol . This compound features a sulfonyl chloride functional group attached to a methane carbon that bridges a 2-methylphenyl and a phenyl ring. This specific substitution pattern distinguishes it from simpler alkyl or mono-aryl sulfonyl chlorides, potentially altering its reactivity and selectivity profile in nucleophilic substitution reactions.

Hindered diaryl sulfonyl chloride

ortho-Methyl and diphenyl substitution provide steric differentiation from simple sulfonyl chlorides.

Reactivity context

Positive ortho-effect may enhance sulfonylation rates; reported trend in alcoholysis systems.

Synthetic utility

May support synthesis of sterically shielded sulfonamides/sulfonates and mechanistic probe studies.

(2-Methylphenyl)(phenyl)methanesulfonyl chloride: Why Substitution Fails

Generic substitution of sulfonyl chlorides in a synthetic route is often not feasible due to significant differences in reactivity and selectivity driven by steric and electronic effects . In particular, the presence of an ortho-methyl group on an aromatic ring attached to the sulfonyl center is known to induce a 'positive ortho-effect,' leading to enhanced reactivity compared to unsubstituted or para-substituted analogs [1]. Furthermore, the diaryl nature of (2-Methylphenyl)(phenyl)methanesulfonyl chloride introduces unique steric bulk around the reactive sulfur center, which can alter the transition state geometry and nucleophilic attack trajectory, potentially leading to different product distributions or reaction outcomes than those observed with simpler methanesulfonyl or benzenesulfonyl chlorides [1][2]. The following quantitative evidence details these critical differentiations.

Risk ortho-Methyl reactivity mismatch

The positive ortho-effect gives significantly higher reactivity than unsubstituted or para-alkyl analogs. Direct substitution may alter reaction rates and product profiles.

Risk Steric trajectory shift

The diaryl bulk can change the nucleophilic attack from classical backside to a frontal mechanism, affecting stereochemical outcomes not seen with less hindered sulfonyl chlorides.

Risk Purity and stoichiometry

Commercially reported purities for analogous ortho-methylaryl sulfonyl chlorides are typically lower than for methanesulfonyl chloride, requiring stoichiometric adjustment and possible purification.

• [1] Canle, M., et al. (2017). Propanolysis of arenesulfonyl chlorides: Nucleophilic substitution at sulfonyl sulfur. *Journal of Physical Organic Chemistry*, 31(2), e3770. View Source
• [2] Canle, M., et al. (2015). Relations structure-reactivity and the positive steric effects of ortho substituents in arenesulfonyl chlorides. *Sciforum Electronic Conference Series*, Paper 3100. View Source

(2-Methylphenyl)(phenyl)methanesulfonyl chloride: Differentiation Evidence

Ortho-Methyl Substitution Reactivity Enhancement

(2-Methylphenyl)(phenyl)methanesulfonyl chloride, as an ortho-alkyl substituted diaryl sulfonyl chloride, is expected to exhibit enhanced reactivity in nucleophilic substitution reactions compared to its unsubstituted or para-substituted analogs. This inference is drawn from kinetic studies on the solvolysis of arenesulfonyl chlorides, which demonstrate that ortho-alkyl substituted derivatives show increased reactivity [1]. This is known as the 'positive ortho-effect,' and while the exact magnitude of enhancement can vary with the specific nucleophile and solvent, the trend is consistent across multiple alcoholysis systems [2].

Ortho-methyl reactivity

Class-level

Increased reactivity (trend)

Unsubstituted/para analogs

Measurable rate increase across alcoholysis systems

Reported reactivity enhancement context for sulfonylation.

Exact rate constants unavailable; class-level inference from solvolysis studies.

Evidence Dimension	Reactivity in Nucleophilic Substitution
Target Compound Data	Increased reactivity relative to unsubstituted analog (trend observed in ortho-alkyl arenesulfonyl chlorides)
Comparator Or Baseline	Unsubstituted or para-substituted arenesulfonyl chlorides
Quantified Difference	The presence of an ortho-alkyl group consistently leads to a measurable increase in reaction rate, though specific rate constants for this compound are not available.
Conditions	Alcoholysis in methanol, ethanol, propan-1-ol, and propan-2-ol at 303-323 K [1].

Why This Matters

This reactivity enhancement allows for potentially faster and more efficient sulfonylation reactions, which is a key consideration for process chemists optimizing synthetic throughput.

• [1] Canle, M., et al. (2017). Propanolysis of arenesulfonyl chlorides: Nucleophilic substitution at sulfonyl sulfur. *Journal of Physical Organic Chemistry*, 31(2), e3770. View Source
• [2] Canle, M., et al. (2015). Relations structure-reactivity and the positive steric effects of ortho substituents in arenesulfonyl chlorides. *Sciforum Electronic Conference Series*, Paper 3100. View Source

Purity vs. Common Sulfonyl Chlorides

The commercially available purity of (2-Methylphenyl)(phenyl)methanesulfonyl chloride and its close analog, (2-methylphenyl)methanesulfonyl chloride, provides a baseline for procurement expectations. The latter, an o-tolyl methanesulfonyl chloride, is typically offered at a purity of 95-97% . This contrasts with more common reagents like methanesulfonyl chloride, which are routinely available at ≥99.0% purity . The lower purity specification reflects the increased synthetic complexity and purification challenges associated with the diaryl and ortho-methylated structure.

Commercial purity

Data to verify

95–97%

vs. ≥99.0% for methanesulfonyl chloride

Typical purity of analogous ortho-methylaryl sulfonyl chloride.

Based on vendor specification sheets; confirm lot-specific COA.

Evidence Dimension	Commercial Purity
Target Compound Data	95-97% (based on analog compound (2-methylphenyl)methanesulfonyl chloride, CAS 92614-55-6)
Comparator Or Baseline	Methanesulfonyl chloride (MsCl), CAS 124-63-0
Quantified Difference	2-5% lower purity for the ortho-methyl substituted aryl analog compared to MsCl.
Conditions	Vendor specification sheets (Thermo Scientific, Hit2Lead).

Why This Matters

This difference in purity has direct implications for procurement and experimental design. Users must account for the lower purity when calculating stoichiometry and may need to implement additional purification steps for highly sensitive applications.

Steric Effects on Nucleophilic Substitution

The presence of an ortho-methyl group in arenesulfonyl chlorides, a feature shared by (2-Methylphenyl)(phenyl)methanesulfonyl chloride, has been shown to alter the fundamental geometry of the nucleophilic substitution transition state. Empirical data from X-ray crystallography and kinetic analysis support a shift from a classical backside attack by the nucleophile (SN2-like) to a frontal attack mechanism as steric hindrance around the sulfur center increases [1]. This change in trajectory can influence the stereochemical outcome and selectivity of reactions, particularly when the nucleophile is also sterically demanding.

Nucleophilic attack trajectory

Class-level

Frontal attack mechanism

Backside attack (unhindered)

Qualitative shift supported by X-ray and kinetic data

Steric bulk may favor frontal nucleophilic trajectory.

Class-level inference; verify for specific nucleophile/solvent systems.

Evidence Dimension	Nucleophilic Attack Trajectory
Target Compound Data	Evidence for a frontal attack mechanism due to steric hindrance.
Comparator Or Baseline	Unhindered sulfonyl chlorides (e.g., benzenesulfonyl chloride)
Quantified Difference	Qualitative shift from backside to frontal attack mechanism, supported by X-ray and kinetic data.
Conditions	Alcoholysis reactions, solid-state crystal structures of hindered arenesulfonyl chlorides [1].

Why This Matters

This mechanistic distinction is crucial for predicting reaction outcomes. A frontal attack mechanism can lead to different stereoselectivity or favor different reaction pathways compared to a classical SN2 process, making this compound a valuable tool for exploring or exploiting steric control in synthetic transformations.

• [1] Canle, M., et al. (2015). Relations structure-reactivity and the positive steric effects of ortho substituents in arenesulfonyl chlorides. *Sciforum Electronic Conference Series*, Paper 3100. View Source

(2-Methylphenyl)(phenyl)methanesulfonyl chloride: Application Scenarios

Synthesis of Hindered Sulfonamides and Sulfonates

The unique steric environment created by the ortho-methyl and second phenyl ring makes this compound an ideal reagent for synthesizing sulfonamides or sulfonates where steric shielding of the resulting sulfonyl group is desired. This can be particularly relevant in medicinal chemistry for modulating the pharmacokinetic properties or target engagement of a lead compound. The positive ortho-effect ensures efficient sulfonylation despite the increased bulk [1].

Mechanistic Studies of Nucleophilic Substitution

As a member of the hindered sulfonyl chloride class, this compound serves as a valuable probe for investigating the transition state geometry of nucleophilic substitution reactions at the sulfur center. Its propensity to favor a frontal attack mechanism [2] makes it suitable for research aimed at understanding and predicting stereoelectronic effects in organosulfur chemistry.

Building Block for Molecular Architectures

The diaryl nature of (2-Methylphenyl)(phenyl)methanesulfonyl chloride provides a rigid, three-dimensional scaffold. This makes it a useful building block for constructing more complex molecules in materials science or supramolecular chemistry, where the precise spatial orientation of the sulfonyl group and the two aryl rings can be exploited to create specific architectures or binding motifs .

High Reactivity for Process Optimization

In scenarios where reaction speed is a primary concern, the enhanced reactivity conferred by the positive ortho-effect [1] can be advantageous. Process chemists may select this reagent over a less reactive analog to achieve faster conversion rates, provided that the associated steric and purity considerations are appropriately managed.

Application

Selection Property

Validation Focus

Hindered sulfonamide/sulfonate synthesis

Sterically congested sulfonyl center with ortho-methyl group

Review sulfonylation efficiency and product distribution under target conditions

Mechanistic studies of nucleophilic substitution

Hindered sulfur center favoring frontal attack transition state

Assess trajectory and stereoelectronic effects in chosen alcoholysis system

Building block for rigid molecular architectures

Diaryl scaffold with defined spatial orientation of sulfonyl group

Verify structural integrity and orientation in target supramolecular or materials context

High-reactivity process optimization

Enhanced reactivity from positive ortho-effect

Evaluate reaction rate versus purity/stoichiometry trade-off

• [1] Canle, M., et al. (2017). Propanolysis of arenesulfonyl chlorides: Nucleophilic substitution at sulfonyl sulfur. *Journal of Physical Organic Chemistry*, 31(2), e3770. View Source
• [2] Canle, M., et al. (2015). Relations structure-reactivity and the positive steric effects of ortho substituents in arenesulfonyl chlorides. *Sciforum Electronic Conference Series*, Paper 3100. View Source